1-(2-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C23H20N4O2/c1-27-22(28)14-13-21(26-27)19-11-4-5-12-20(19)25-23(29)24-15-17-9-6-8-16-7-2-3-10-18(16)17/h2-14H,15H2,1H3,(H2,24,25,29)
• InChI Key: SFSOJHQBCIGUEL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

1-(2-(1-Methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C23H20N4O2 and its molecular weight is 384.439. The purity is usually 95%.
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Scientific Research Applications

Conformational Adjustments in Urea-based Assemblies

Research on urea derivatives, such as "1-(n-methylthiazol-2-yl)-3-naphthalen-1-yl-urea," reveals significant insights into conformational adjustments over synthons in these compounds. These studies demonstrate isosteric homodimeric hydrogen-bonded synthons and their self-assemblies, highlighting the absence of polymorphism in urea derivatives compared to their thiourea counterparts. This research provides a foundation for understanding the structural behavior of urea-based compounds in various chemical environments (Nithi Phukan & J. Baruah, 2016).

Antimicrobial Activity of Naphthylpyridine-3-carbonitrile Compounds

A novel series of acyclic nucleosides derived from "4-phenyl-6(naphthalen-2-yl)-2-oxo-1,2-dihydropridine-3-carbonitrile" showcases the antimicrobial properties of these compounds. Their synthesis and evaluation against various bacterial and fungal isolates underscore the potential of naphthylpyridine-3-carbonitrile compounds in developing new antimicrobial agents (E. Kotb et al., 2013).

Synthesis of Benz[h]imidazo[1,2‐c]quinazoline Compounds

The ureas formed from "1-amino-3(or 4)-methyl-2-naphthalenecarbonitrile" undergo cyclization to yield compounds with the benz[h]imidazo[1,2-c]quinazoline ring system. This process highlights a method for synthesizing complex heterocyclic structures, potentially useful in various chemical and pharmaceutical applications (J. Petridou-Fischer & E. P. Papadopoulos, 1984).

Complexation-induced Unfolding of Heterocyclic Ureas

Research on heterocyclic ureas demonstrates their unfolding to form multiply hydrogen-bonded complexes, offering insights into the structural dynamics of these molecules. This study provides a basis for designing self-assembling materials and understanding the folding-unfolding processes in chemical compounds (P. Corbin et al., 2001).